2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C17H20N4OS2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)sulfanyl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20N4OS2/c1-10-18-12-7-4-5-11(12)16(19-10)23-9-15(22)21-17-20-13-6-2-3-8-14(13)24-17/h2-9H2,1H3,(H,20,21,22)
• InChI Key: ILJKYESKTMZCCT-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(CCC2)C(=N1)SCC(=O)NC3=NC4=C(S3)CCCC4

Description

2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. Some of the significant research applications of this compound are:
1. Medicinal chemistry: This compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
2. Drug discovery: The compound has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.
3. Biochemistry: The compound has been studied for its role in various biochemical pathways and its interaction with biomolecules, such as enzymes and proteins.

Mechanism of Action

The mechanism of action of 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes or proteins involved in various biological processes. The compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have potential therapeutic effects in cancer treatment.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide have been studied extensively. The compound has been shown to have various effects on cellular processes, including:
1. Induction of apoptosis: The compound has been shown to induce apoptosis (programmed cell death) in cancer cells.
2. Inhibition of cell proliferation: The compound has been shown to inhibit the proliferation of cancer cells.
3. Anti-inflammatory effects: The compound has been shown to have anti-inflammatory effects by inhibiting the activity of specific enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to inhibit specific enzymes and proteins, and its anti-inflammatory effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

The future directions for research on 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide include:
1. Further studies on the mechanism of action of the compound to fully understand its effects on cellular processes.
2. Development of new derivatives of the compound with improved efficacy and fewer side effects.
3. Studies on the potential of the compound as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
4. Studies on the potential of the compound as a lead compound for the development of new drugs with improved efficacy and fewer side effects.
Conclusion:
In conclusion, 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has potential applications in various fields of scientific research. The compound has been extensively studied for its potential as a drug candidate for the treatment of various diseases, its ability to inhibit specific enzymes and proteins, and its anti-inflammatory effects. Further research is needed to fully understand the mechanism of action of the compound and its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide involves the reaction of 2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine-4-thiol with 4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine in the presence of acetic anhydride. The reaction is carried out under reflux conditions in an appropriate solvent, such as dichloromethane or ethanol. The resulting product is purified by column chromatography or recrystallization to obtain the final product.